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Compound of Interest

Compound Name: alpha-Methylcinnamaldehyde

Cat. No.: B087293 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
α-Methylcinnamaldehyde, a derivative of cinnamaldehyde, is an α,β-unsaturated aldehyde with

a characteristic cinnamon-like aroma.[1] This technical guide provides a comprehensive

overview of its fundamental chemical and physical properties, detailed experimental protocols

for their determination, and an exploration of its biological activities, with a focus on its

antifungal mechanism. This document is intended to serve as a valuable resource for

researchers, scientists, and professionals in drug development and related fields.

Chemical and Physical Properties
The core chemical and physical characteristics of α-methylcinnamaldehyde are summarized in

the tables below for easy reference and comparison.

Table 1: General and Physical Properties
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Property Value Reference(s)

Molecular Formula C₁₀H₁₀O [2]

Molecular Weight 146.19 g/mol [2]

Appearance Clear yellow liquid [1]

Odor
Characteristic cinnamon-type,

soft, spicy
[1]

Boiling Point 148-149 °C @ 27 mmHg [1]

Density 1.047 g/mL at 25 °C [1]

Refractive Index (n20/D) 1.605 [1]

Solubility

Insoluble in water; soluble in

oils, ethanol, and propylene

glycol.

[2][3]

Flash Point 79 °C (174.2 °F) [4]

LogP 2.68 [1]

Table 2: Chemical Identifiers
Identifier Value Reference(s)

IUPAC Name
(2E)-2-methyl-3-phenylprop-2-

enal
[3]

CAS Number 101-39-3 [1]

SMILES C/C(=C/c1ccccc1)/C=O [3]

InChI

InChI=1S/C10H10O/c1-9(8-

11)7-10-5-3-2-4-6-10/h2-

8H,1H3/b9-7+

[3]

InChIKey
VLUMOWNVWOXZAU-

VQHVLOKHSA-N
[3]
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Experimental Protocols
Detailed methodologies for key experiments are provided below. These protocols are based on

standard laboratory practices and established testing methods.

Synthesis of α-Methylcinnamaldehyde via Aldol
Condensation
This protocol is adapted from established synthesis procedures involving the base-catalyzed

aldol condensation of benzaldehyde and propionaldehyde.[5][6][7]

Materials:

Benzaldehyde

Propionaldehyde

Methanol

Sodium hydroxide (NaOH)

Water

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Condenser

Heating mantle

Separatory funnel

Distillation apparatus

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://patents.google.com/patent/CN100595182C/en
https://www.amherst.edu/system/files/media/1318/Exp19.pdf
https://www.youtube.com/watch?v=Nsxi53sTFmM
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare a 40-60% aqueous methanol solution.

In a round-bottom flask equipped with a magnetic stirrer, dissolve a catalytic amount of

sodium hydroxide in the aqueous methanol solution. Cool the mixture to 15-25 °C.[5]

In a separate beaker, dissolve benzaldehyde in the 40-60% aqueous methanol solution.[5]

Transfer the benzaldehyde solution to a dropping funnel.

Slowly add the benzaldehyde solution dropwise to the cooled sodium hydroxide solution

while stirring continuously.

Following the addition of benzaldehyde, add propionaldehyde dropwise to the reaction

mixture over a period of 5-8 hours, maintaining the temperature between 15-25 °C. The

molar ratio of benzaldehyde to propionaldehyde should be approximately 1:1.2.[5]

After the addition is complete, continue stirring the reaction mixture for an additional hour at

the same temperature.[5]

Upon completion, wash the reaction mixture with water and neutralize it.

Transfer the mixture to a separatory funnel and separate the organic layer containing the

crude α-methylcinnamaldehyde.

Purify the crude product by vacuum distillation, collecting the fraction that distills at 142-145

°C under reduced pressure (-0.1 MPa).[5]

Determination of Boiling Point (ASTM D86/D1078)
This protocol outlines the determination of the boiling point of α-methylcinnamaldehyde at

atmospheric pressure, based on the principles of ASTM D86 and D1078.[4][8][9]

Apparatus:

Distillation flask

Condenser
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Heat source (heating mantle)

Calibrated thermometer or temperature probe

Graduated receiving cylinder

Procedure:

Place a measured volume of α-methylcinnamaldehyde into the distillation flask.

Assemble the distillation apparatus, ensuring the thermometer bulb is correctly positioned

(the top of the bulb should be level with the bottom of the side arm of the flask).

Begin heating the flask at a controlled rate to ensure a steady distillation rate of 4-5 mL per

minute.[10]

Record the temperature at which the first drop of condensate falls from the condenser tip into

the receiving cylinder. This is the initial boiling point.

Continue to record the temperature as the distillation proceeds.

The boiling point is typically reported as the temperature at which a steady stream of

distillate is produced. For a pure compound, a narrow boiling range is expected.

Measurement of Refractive Index (ASTM D1218)
This protocol describes the measurement of the refractive index of α-methylcinnamaldehyde

using a standard refractometer, following the principles of ASTM D1218.[11]

Apparatus:

Abbe refractometer or a digital refractometer

Constant temperature water bath (to maintain 20 °C)

Light source (if using an Abbe refractometer)

Dropper or pipette
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Procedure:

Calibrate the refractometer using a standard liquid with a known refractive index.

Ensure the prism surfaces of the refractometer are clean and dry.

Using a clean dropper, place a small drop of α-methylcinnamaldehyde onto the prism.

Close the prisms and allow the sample to equilibrate to the measurement temperature (20

°C).

If using an Abbe refractometer, adjust the light source and the instrument's optics to bring the

dividing line between the light and dark fields into sharp focus on the crosshairs of the

eyepiece.

Read the refractive index from the instrument's scale. For digital refractometers, the reading

will be displayed automatically.

Clean the prism surfaces thoroughly after the measurement.

Biological Activity and Signaling Pathway
α-Methylcinnamaldehyde has demonstrated notable antifungal activity, primarily through the

inhibition of ergosterol biosynthesis, a critical component of the fungal cell membrane.[12][13]

Antifungal Mechanism of Action
Ergosterol is the primary sterol in fungal cell membranes, analogous to cholesterol in

mammalian cells. It plays a crucial role in maintaining membrane fluidity, integrity, and the

function of membrane-bound enzymes.[14][15] The biosynthesis of ergosterol is a complex

multi-step pathway. Disruption of this pathway leads to the depletion of ergosterol and the

accumulation of toxic sterol intermediates, ultimately compromising the fungal cell membrane

and inhibiting fungal growth.[14][15]

While the precise enzymatic target of α-methylcinnamaldehyde within the ergosterol

biosynthesis pathway is a subject of ongoing research, its inhibitory action on this pathway has

been established.[12] It is hypothesized to interfere with one of the key enzymes in the

pathway, similar to other known antifungal agents.
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Ergosterol Biosynthesis Pathway and Site of Inhibition
The following diagram illustrates a simplified overview of the ergosterol biosynthesis pathway in

fungi, highlighting the general area where inhibitors like α-methylcinnamanganese are believed

to act.

Acetyl-CoA

HMG-CoA
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Isopentenyl Pyrophosphate (IPP)

Farnesyl Pyrophosphate (FPP) Squalene
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Click to download full resolution via product page

Caption: Simplified Ergosterol Biosynthesis Pathway and Proposed Site of Inhibition.

Safety and Handling
α-Methylcinnamaldehyde is a combustible liquid and can cause skin and eye irritation.[4] It is

important to handle this chemical in a well-ventilated area and to wear appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid contact

with skin, eyes, and clothing. Store in a tightly closed container in a cool, dry place away from

incompatible materials such as strong oxidizing agents and strong bases.[1][4] In case of

exposure, follow standard first-aid procedures and seek medical attention if necessary.[4]

Conclusion
This technical guide has provided a detailed overview of the fundamental properties of α-

methylcinnamaldehyde, including its physical and chemical characteristics, synthesis, and

methods for its characterization. Furthermore, its biological activity as an antifungal agent,

through the inhibition of the ergosterol biosynthesis pathway, has been highlighted. The

information presented herein is intended to support the research and development efforts of

professionals in the chemical and pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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